Cas no 56980-94-0 (5-Amino-2-(3-(tert-butylamino)-2-hydroxypropoxy)acetophenone)

• Product Name: 5-Amino-2-(3-(tert-butylamino)-2-hydroxypropoxy)acetophenone
• CAS No: 56980-94-0
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 57051
• PubChem ID: 148785
• Update Time: 2025-04-18

5-Amino-2-(3-(tert-butylamino)-2-hydroxypropoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3-(tert-butylamino)-2-hydroxypropoxy)acetophenone
• 1-[5-Amino-2-[3-(tert-butylamino)-2-hydroxypropoxy]phenyl]ethanone
• 3-ACETYL-4-[3-(1,1-DIMETHYLETHYLAMINO)-2-HYDROXY-PROPOXY]ANILINE
• N-112
• 1-{5-Amino-2-[3-(tert-butylamino)-2-hydroxypropoxy]phenyl}ethan-1-one
• Ethanone, 1-(5-amino-2-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)phenyl)-
• DTXSID50972460
• FT-0661625
• Celiprolol Hydrochloride Imp. A (EP); Celiprolol Imp. A (EP); 1-[5-Amino-2-[(2RS)-3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]ethanone; Celiprolol Hydrochloride Impurity A; Celiprolol Impurity A
• SCHEMBL10365460
• 1-(5-Amino-2-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)phenyl)ethanone
• 1-[5-Amino-2-[(2RS)-3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]ethanone
• 5-Amino-2-[3-(tert-butylamino)-2-hydroxypropoxy]acetophenone
• 56980-94-0
• CCRIS 4210

• Inchi： 1S/C15H24N2O3/c1-10(18)13-7-11(16)5-6-14(13)20-9-12(19)8-17-15(2,3)4/h5-7,12,17,19H,8-9,16H2,1-4H3
• InChI Key： NDSFAFIRRXLJNE-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC(=CC=1C(C)=O)N)CNC(C)(C)C

Computed Properties

• Exact Mass: 280.17900
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.58000
• LogP: 2.57130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones